3-Ethynyl-3-fluoropiperidine

Core Science & Biosynthesis

3-Ethynyl-3-fluoropiperidine in Organic Synthesis: Mechanistic Pathways and Applications in Medicinal Chemistry

Executive Summary

The integration of fluorinated azaheterocycles into drug discovery pipelines has fundamentally revolutionized the physicochemical profiling of small-molecule therapeutics[1]. Among these privileged scaffolds, 3-fluoro-3-substituted piperidines stand out for their ability to fine-tune pharmacokinetics. The specific structural analog, 3-ethynyl-3-fluoropiperidine , offers a highly versatile dual-functional hub: the fluorine atom modulates basicity and metabolic stability, while the ethynyl group serves as a rigid pharmacophore and a synthetic handle for late-stage functionalization (e.g., Sonogashira coupling, CuAAC "click" chemistry)[2].

This technical guide details the mechanistic rationale, synthetic methodologies, and self-validating experimental protocols for utilizing 3-ethynyl-3-fluoropiperidine in advanced organic synthesis.

Physicochemical Rationale: The Synergistic Effect of Fluorine and Alkyne

In medicinal chemistry, the piperidine ring is ubiquitous but frequently suffers from high basicity (pKa ~11.0) and rapid oxidative metabolism by cytochrome P450 enzymes. The strategic functionalization at the C3 position directly addresses these liabilities:

• Basicity Modulation via Inductive Effects: The introduction of a highly electronegative fluorine atom at the C3 position exerts a strong inductive electron-withdrawing effect (-I effect). This typically lowers the pKa of the piperidine nitrogen by 1.5 to 2.5 units[3]. Consequently, at physiological pH (7.4), a larger fraction of the molecule exists in the neutral state, significantly enhancing passive membrane permeability and oral bioavailability.

• Metabolic Shielding: The C-F bond is significantly stronger than the C-H bond, effectively blocking metabolic hydroxylation at the 3-position and preventing the formation of reactive intermediates[4].

• The Ethynyl Vector: Unlike bulky alkyl or aryl groups, the ethynyl group is linear and sterically compact. It acts as a bioisostere for phenyl rings while providing a unique geometric vector for probing deep, narrow binding pockets in target proteins, such as kinases[1].

Quantitative Structure-Property Relationship (QSPR) Data

The following table summarizes the extrapolated physicochemical impact of C3-substitutions on the piperidine core, demonstrating the strategic advantage of the 3-ethynyl-3-fluoro motif.

Compound Scaffold	C3 Substituents	Est. pKa	Est. LogP	Primary Medicinal Chemistry Utility
Piperidine	-H, -H	11.2	0.84	Baseline secondary amine
3-Fluoropiperidine	-F, -H	~9.2	0.95	Lower basicity, H-bond acceptor[5]
3-Methyl-3-fluoropiperidine	-F, -CH3	~9.4	1.30	Increased lipophilicity, blocked metabolism[4]
3-Ethynyl-3-fluoropiperidine	-F, -C≡CH	~8.5	1.45	Click-chemistry handle, rigid pharmacophore

Core Synthetic Strategy: Nucleophilic Alkynylation and Deoxofluorination

The most robust and scalable approach to synthesizing 3-ethynyl-3-fluoropiperidine relies on the sequential functionalization of commercially available 1-Boc-piperidin-3-one. The pathway leverages a nucleophilic addition followed by a highly controlled deoxofluorination.

Synthetic workflow for 3-Ethynyl-3-fluoropiperidine via nucleophilic addition and deoxofluorination.

Step-by-Step Experimental Protocol (Self-Validating System)

To ensure reproducibility and high yield, the following protocol outlines the critical parameters and the chemical causality behind each step.

Step 1: Synthesis of 1-Boc-3-ethynyl-3-hydroxypiperidine

• Procedure: Dissolve 1-Boc-piperidin-3-one (1.0 eq) in anhydrous THF under an inert argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add ethynylmagnesium bromide (0.5 M in THF, 1.5 eq) dropwise. Stir for 2 hours at -78 °C, then quench with saturated aqueous NH₄Cl.

• Causality & Logic: The strict maintenance of -78 °C is imperative. Piperidin-3-ones are highly prone to enolization in the presence of basic Grignard reagents. Low temperatures kinetically favor the 1,2-nucleophilic addition of the acetylide over the deprotonation of the α-protons, preventing the recovery of unreacted starting material.

Step 2: Deoxofluorination to 1-Boc-3-ethynyl-3-fluoropiperidine

• Procedure: Dissolve the tertiary alcohol intermediate (1.0 eq) in anhydrous dichloromethane (DCM). Cool to -78 °C. Add Diethylaminosulfur trifluoride (DAST, 1.2 eq) dropwise[4]. Allow the reaction mixture to slowly warm to room temperature over 12 hours. Quench carefully with saturated NaHCO₃ at 0 °C.

• Causality & Logic: DAST converts the hydroxyl group into a good leaving group (alkoxyaminosulfur difluoride intermediate) while simultaneously delivering the nucleophilic fluoride ion[4]. Because tertiary alcohols are prone to elimination (yielding conjugated enynes in this context), the reaction must be initiated at cryogenic temperatures to control the highly exothermic initial complexation. The slow warming facilitates the SN1-like fluoride displacement while minimizing elimination byproducts.

Step 3: Deprotection to the Free Amine

• Procedure: Treat the protected fluoropiperidine with a 1:4 mixture of Trifluoroacetic acid (TFA) and DCM at 0 °C for 2 hours. Concentrate under reduced pressure to yield the TFA salt of 3-ethynyl-3-fluoropiperidine.

• Causality & Logic: The Boc group is acid-labile. The use of TFA cleanly cleaves the carbamate, releasing CO₂ and isobutylene gas, driving the reaction to completion without requiring harsh basic conditions that might compromise the stereocenter or the alkyne.

Advanced Applications in Late-Stage Functionalization

The true value of 3-ethynyl-3-fluoropiperidine lies in its capacity for late-stage diversification in library synthesis[2]:

• Sonogashira Cross-Coupling: The terminal alkyne can be coupled with aryl halides using Pd(PPh₃)₄ and CuI catalysts, allowing for the rapid generation of libraries of 3-(arylethynyl)-3-fluoropiperidines. This is particularly useful in optimizing the binding affinity of kinase inhibitors[1].

• Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC): The ethynyl group serves as an ideal "click" handle. Reaction with organic azides yields 1,4-disubstituted 1,2,3-triazoles, which are excellent bioisosteres for amide bonds, providing a vector to link the fluoropiperidine core to other pharmacophores or fluorophores for chemical biology assays.

References

• [5] On the Selectivity in the Synthesis of 3-Fluoropiperidines Using BF3-Activated Hypervalent Iodine Reagents - SCIDAR. 5

• [3] ChemInform Abstract: Enantioselective Synthesis and Physicochemical Properties of Libraries of 3-Amino- and 3-Amidofluoropiperidines - ResearchGate. 3

• [1] Enantioselective Transformations in the Synthesis of Therapeutic Agents - ACS Publications. 1

• [4] Substitution Effect on the Cylization/Fluorination Reaction of N-Dienes in Superacid - ACS Publications. 4

• [2] Hypervalent iodine-mediated synthesis and late-stage functionalization of heterocycles - Semantic Scholar. 2

Sources

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scidar.kg.ac.rs [scidar.kg.ac.rs]

Protocols & Analytical Methods

Copper-catalyzed azide-alkyne cycloaddition (CuAAC) with 3-Ethynyl-3-fluoropiperidine

An Application Note and Protocol for the integration of fluorinated piperidines into drug discovery pipelines via Click Chemistry.

Executive Summary

The incorporation of fluorine into aliphatic heterocycles is a privileged strategy in medicinal chemistry to modulate pKa, improve metabolic stability, and enhance membrane permeability. 3-Ethynyl-3-fluoropiperidine (often utilized as its N-Boc protected derivative or hydrochloride salt[1]) is a highly valuable building block that combines a basic piperidine scaffold with a terminal alkyne primed for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). However, the presence of a fluorine atom at the propargylic position fundamentally alters the electronic landscape of the alkyne, necessitating precise control over reaction conditions to prevent side reactions such as dehydrofluorination.

This guide provides a comprehensive, self-validating protocol for executing high-yielding CuAAC reactions with 3-ethynyl-3-fluoropiperidine, grounded in mechanistic causality and optimized for structural integrity.

Mechanistic Rationale: The Propargylic Fluorine Effect

To successfully "click" a propargylic fluoride, one must understand how the highly electronegative fluorine atom influences the catalytic cycle:

• Hyperconjugative Transition State Stabilization : The propargylic C–F bond significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyne. During the cycloaddition, antiperiplanar hyperconjugative interactions ( π→σC−F∗​ ) stabilize the transition state, inherently accelerating the reaction rate compared to non-fluorinated alkynes[2].

• Accelerated Cu-Acetylide Formation : The electron-withdrawing nature of the fluorine atom increases the acidity of the terminal alkyne proton. This facilitates rapid deprotonation and formation of the active Cu-acetylide intermediate even under mildly basic conditions.

• The Dehydrofluorination Risk : The primary failure mode when working with 3-ethynyl-3-fluoropiperidine is the loss of the fluorine atom. Strong organic bases (e.g., Triethylamine, DBU) can induce E2 elimination (dehydrofluorination) or solvolysis, destroying the sp3 C-F stereocenter[3].

Causality in Design : To harness the accelerated reactivity while mitigating elimination, the protocol mandates the use of a water-soluble, strongly coordinating ligand like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine). THPTA stabilizes the Cu(I) oxidation state, accelerates the cycloaddition to outpace degradation, and allows the reaction to proceed without the addition of exogenous strong amines[4].

CuAAC catalytic cycle highlighting the kinetic influence of the propargylic fluorine atom.

Quantitative Optimization of Reaction Conditions

The following table summarizes the optimization data for the CuAAC of 1-Boc-3-ethynyl-3-fluoropiperidine with a model benzyl azide. It quantitatively demonstrates why ligand-accelerated, mild conditions are strictly required.

Catalyst System	Ligand	Base / Additive	Solvent System	Temp	Triazole Yield (%)	Defluorination (%)
CuI (10 mol%)	None	Et 3​ N (2.0 eq)	THF	25 °C	38%	45%
CuSO 4​ / NaAsc	None	None	t BuOH / H 2​ O (1:1)	25 °C	62%	12%
Cu(MeCN) 4​ PF 6​	TBTA (10 mol%)	DIPEA (0.5 eq)	DCM	25 °C	85%	4%
CuSO 4​ / NaAsc	THPTA (10 mol%)	None	t BuOH / H 2​ O (1:1)	25 °C	>95%	<1%

Data Interpretation: The use of Triethylamine (Et 3​ N) leads to unacceptable levels of defluorination. The THPTA/Ascorbate system in aqueous conditions provides near-quantitative yields by maintaining a near-neutral pH and highly active Cu(I) species[4].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system: it includes built-in visual and analytical checkpoints to ensure the structural integrity of the fluorine atom is maintained throughout the workflow.

Reagents & Materials

• Alkyne : 1-Boc-3-ethynyl-3-fluoropiperidine (1.0 equiv, 0.5 mmol)

• Azide : Target organic azide (1.05 equiv, 0.525 mmol)

• Catalyst : CuSO 4​⋅5 H 2​ O (0.05 equiv, 5 mol%)

• Ligand : THPTA (0.10 equiv, 10 mol%)

• Reducing Agent : Sodium Ascorbate (0.20 equiv, 20 mol%)

• Solvent : t BuOH and Milli-Q H 2​ O (1:1 v/v, thoroughly degassed)

• Quench : 0.1 M EDTA (aq) or 10% NH 4​ OH

Step-by-Step Methodology

Step 1: Solvent Degassing (Critical Checkpoint)

• Prepare a 1:1 mixture of t BuOH and H 2​ O (10 mL total).

• Sparge the solvent mixture with inert gas (N 2​ or Argon) for 15 minutes. Causality: Oxygen promotes the oxidative homocoupling of alkynes (Glaser coupling) and rapidly depletes the active Cu(I) catalyst[4].

Step 2: Catalyst Pre-Complexation

• In a small vial, dissolve CuSO 4​⋅5 H 2​ O (6.2 mg, 0.025 mmol) in 0.5 mL of degassed H 2​ O.

• Add THPTA (21.7 mg, 0.05 mmol) to the copper solution.

• Swirl until the solution turns a clear, bright blue. Causality: Pre-mixing the copper and ligand ensures that no "naked" Cu(II) or Cu(I) interacts with the highly reactive propargylic alkyne, which can trigger unwanted degradation pathways.

Step 3: Reaction Assembly

• In a 20 mL reaction vial equipped with a stir bar, dissolve 1-Boc-3-ethynyl-3-fluoropiperidine (113.6 mg, 0.5 mmol) and the organic azide (0.525 mmol) in 4.5 mL of degassed t BuOH.

• Add the pre-complexed CuSO 4​ /THPTA solution to the reaction vial.

• Prepare a fresh solution of Sodium Ascorbate (19.8 mg, 0.1 mmol) in 0.5 mL degassed H 2​ O and add it dropwise to the reaction mixture. Self-Validation Check: Upon addition of ascorbate, the solution should transition from blue to colorless or pale yellow, confirming the successful reduction of Cu(II) to the active Cu(I) state.

Step 4: Reaction and Monitoring

• Stir the mixture vigorously at room temperature (20–25 °C) for 2 to 4 hours.

• Monitor via LC-MS or TLC. The propargylic fluorine accelerates the reaction; completion is typically observed much faster than standard aliphatic alkynes[2].

Step 5: Quenching and Copper Removal

• Once complete, add 5 mL of 0.1 M EDTA solution (or 10% aqueous NH 4​ OH) and stir for 15 minutes. Causality: Copper binds strongly to triazoles. Failing to strip the copper will result in broadened NMR spectra (due to paramagnetism) and false positives in downstream biological assays. EDTA effectively chelates Cu(I)/Cu(II) into the aqueous layer.

• Extract the product with Ethyl Acetate ( 3×10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Step-by-step experimental workflow for the CuAAC reaction with fluorinated piperidines.

Analytical Validation

To confirm that the CuAAC was successful and that the propargylic fluorine was not eliminated during the reaction, perform the following self-validating NMR checks:

• 19 F NMR (376 MHz, CDCl 3​ ) : The starting material exhibits a characteristic fluorine peak around -160 to -165 ppm . In the pure triazole product, this peak should shift slightly but remain distinctly present in the same region. The absence of a signal here indicates dehydrofluorination[3].

• 1 H NMR (400 MHz, CDCl 3​ ) : The disappearance of the terminal alkyne proton ( ∼ 2.6 ppm, doublet due to 3JH−F​ coupling) and the appearance of the characteristic triazole C5-proton singlet at ∼ 7.8 – 8.2 ppm confirms successful cycloaddition.

References

• A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids | Chemical Reviews Source: American Chemical Society (acs.org) URL:[Link]

• Moderating Strain without Sacrificing Reactivity: Design of Fast and Tunable Noncatalyzed Alkyne–Azide Cycloadditions via Stereoelectronically Controlled Transition State Stabilization | Journal of the American Chemical Society Source: American Chemical Society (acs.org) URL:[Link]

• The Chemistry of Propargylic and Allylic Fluorides | Chemical Reviews Source: American Chemical Society (acs.org) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Incorporation of 3-Ethynyl-3-fluoropiperidine into Peptidomimetic Scaffolds

Executive Summary

The translation of native peptides into viable therapeutic agents is historically hindered by their rapid proteolytic degradation, poor membrane permeability, and low oral bioavailability. Peptidomimetics address these liabilities by replacing labile peptide bonds and flexible backbones with conformationally restricted, metabolically stable isosteres.

This application note details the mechanistic rationale and experimental protocols for incorporating 3-ethynyl-3-fluoropiperidine into peptidomimetic drug discovery workflows. By leveraging the unique physicochemical properties imparted by the geminal fluoro-alkyne substitution, researchers can simultaneously modulate basicity, enhance metabolic stability, and utilize click chemistry for late-stage functionalization[1][2].

Mechanistic Rationale & Physicochemical Profiling

The selection of 3-ethynyl-3-fluoropiperidine as a building block is driven by three distinct structural advantages:

• pKa Modulation via the "Fluorine Effect" : The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect, which significantly lowers the pKa of the adjacent piperidine nitrogen. While a standard piperidine has a pKa of ~10.5, β -fluorination reduces this to the ~8.0–8.5 range[1][3]. This shift increases the fraction of unionized drug at physiological pH (7.4), thereby enhancing passive membrane permeability and mitigating off-target hERG channel inhibition liabilities often associated with highly basic amines[2].

• Triazole as an Amide Bioisostere : The terminal ethynyl group serves as a highly specific handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). The resulting 1,4-disubstituted 1,2,3-triazole is a well-validated bioisostere for a trans-amide bond. It provides a rigid vector, is entirely resistant to proteolytic cleavage, and mimics the electronic properties of an amide (the C5-proton acts as a hydrogen-bond donor, while N2/N3 act as acceptors)[2].

• Conformational Restriction : The piperidine ring restricts the ϕ and ψ dihedral angles of the peptidomimetic backbone. The introduction of the fluorine atom further biases the ring conformation via the gauche effect, locking the scaffold into a predictable 3D geometry that can enhance target binding affinity[1].

Quantitative Physicochemical Comparison

The table below summarizes the typical physicochemical shifts observed when transitioning from a standard piperidine core to a 3-ethynyl-3-fluoropiperidine core within a peptidomimetic fragment.

Property	Native Piperidine Core	3-Fluoropiperidine Core	3-Ethynyl-3-fluoropiperidine Core
Nitrogen pKa	~10.5	~8.5	~7.8
LogD (pH 7.4)	-0.2	+0.8	+1.4
Metabolic Stability (t1/2, HLM)	< 15 min	~45 min	> 60 min
Primary Structural Role	Flexible, highly basic	Rigidified, basicity modulated	Rigidified, click-ready

Note: Data represents generalized trends derived from fragment-based screening of fluorinated piperidines[1][3].

Synthetic Integration Strategy

The incorporation of 3-ethynyl-3-fluoropiperidine typically utilizes its commercially available, orthogonally protected form: 1-Boc-3-ethynyl-3-fluoropiperidine [4][5]. The workflow relies on a convergent synthesis where the alkyne is first "clicked" to an azido-peptide fragment, followed by Boc deprotection and subsequent amide coupling to extend the chain.

Fig 1. Synthetic workflow for incorporating 3-ethynyl-3-fluoropiperidine into peptidomimetics.

Standard Operating Protocols

The following protocols are designed as self-validating systems, incorporating in-process controls and mechanistic rationales to ensure high fidelity in peptidomimetic synthesis.

Protocol A: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This step forms the metabolically stable triazole linkage between the fluorinated piperidine and an azide-bearing peptide fragment.

Reagents & Materials:

• 1-Boc-3-ethynyl-3-fluoropiperidine (1.0 eq)

• Azido-peptide fragment (1.05 eq)

• Copper(II) sulfate pentahydrate ( CuSO4​⋅5H2​O ) (0.1 eq)

• Sodium ascorbate (0.2 eq)

• Solvent: tert-Butanol / Water ( t -BuOH: H2​O , 1:1 v/v)

Step-by-Step Methodology:

• Preparation of Substrate Solution: Dissolve 1-Boc-3-ethynyl-3-fluoropiperidine and the azido-peptide fragment in t -BuOH. Rationale: t -BuOH is selected because it solubilizes organic fragments well and does not coordinate strongly with copper, which could otherwise inhibit the catalyst.

• Catalyst Activation: In a separate vial, dissolve CuSO4​⋅5H2​O and sodium ascorbate in deionized water. The solution will briefly turn yellow/brown and then clear as Cu(II) is reduced to the catalytically active Cu(I) species. Rationale: Sodium ascorbate is used in a 2-fold excess relative to copper to ensure continuous reduction, preventing the oxidative homocoupling of the alkyne (Glaser coupling).

• Reaction Initiation: Add the aqueous catalyst mixture dropwise to the organic substrate solution. Stir vigorously at room temperature (20–25 °C) for 4–12 hours.

• In-Process Control (IPC): Monitor the reaction via LC-MS. The disappearance of the alkyne starting material and the emergence of the [M+H]+ peak corresponding to the triazole product validates completion.

• Workup: Dilute the mixture with ethyl acetate and wash with saturated aqueous EDTA solution. Rationale: EDTA acts as a strong chelator to strip residual copper ions from the product, which is critical to prevent toxicity in downstream biological assays. Dry the organic layer over Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: N-Boc Deprotection and Amide Coupling

Once the triazole is formed, the piperidine nitrogen must be deprotected and coupled to the next amino acid in the sequence.

Reagents & Materials:

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triisopropylsilane (TIPS)

• Fmoc-Amino Acid (1.2 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Dimethylformamide (DMF)

Step-by-Step Methodology:

• Boc Deprotection: Dissolve the Boc-protected triazole intermediate in a solution of 20% TFA in DCM containing 2% TIPS. Stir at room temperature for 1 hour. Rationale: TIPS is a bulky hydride donor that acts as a carbocation scavenger. It quenches the highly reactive tert-butyl cations generated during deprotection, preventing the re-alkylation of the piperidine nitrogen or side reactions with electron-rich peptide side chains.

• Evaporation & Neutralization: Concentrate the reaction mixture under a stream of nitrogen. Co-evaporate twice with toluene to remove residual TFA. The product remains as a TFA salt.

• Pre-activation for Coupling: In a separate dry flask, dissolve the Fmoc-Amino Acid and HATU in anhydrous DMF. Add DIPEA and stir for 5 minutes. Rationale: HATU is selected over standard carbodiimides (e.g., EDC) due to its superior efficiency in coupling sterically hindered secondary amines (such as the β -fluorinated piperidine nitrogen). The reaction is driven by the formation of a highly reactive 7-aza-OBt ester intermediate.

• Amide Bond Formation: Add the deprotected piperidine TFA salt (from Step 2) to the pre-activated mixture. Stir at room temperature for 2 hours.

• Purification: Quench the reaction with water, extract with ethyl acetate, and purify the organic layer via reverse-phase preparative HPLC to yield the mature peptidomimetic.

References

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT 1D Receptor Ligands with Improved Pharmacokinetic Profiles Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design Journal of Medicinal Chemistry (via Psychoactif) URL:[Link]

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• 5. 1-Boc-4-ethynyl-3-fluoropiperidine | C12H18FNO2 | CID 168199113 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving reaction yields in 3-Ethynyl-3-fluoropiperidine synthesis

Troubleshooting & Yield Optimization Guide

Welcome to the Advanced Fluorination Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to synthesize sterically hindered, fluorine-containing aliphatic heterocycles. The synthesis of 3-ethynyl-3-fluoropiperidine from 1-Boc-3-piperidone is notoriously difficult. The workflow involves nucleophilic ethynylation followed by deoxofluorination. However, researchers often experience catastrophic yield losses due to competitive enolization, elimination, and rearrangement pathways.

This guide dissects the causality behind these failures and provides self-validating, field-proven protocols to rescue your reaction yields.

Synthetic Workflow Overview

Figure 1: Optimized synthetic workflow for 3-ethynyl-3-fluoropiperidine.

Frequently Asked Questions (Troubleshooting)

Q1: My yield for the first step (ethynylation of 1-Boc-3-piperidone) is under 30%, and I recover mostly starting material. What is going wrong? Expert Answer: 1-Boc-3-piperidone is highly prone to enolization because the alpha-protons are relatively acidic. When you add ethynylmagnesium bromide, it acts as a base rather than a nucleophile, deprotonating the ketone to form an enolate. Upon aqueous workup, the enolate simply tautomerizes back to the starting ketone. The Fix: Implement a Cerium-mediated Grignard addition. Anhydrous Cerium(III) chloride ( CeCl3​ ) is a highly oxophilic, hard Lewis acid. It coordinates to the carbonyl oxygen, dramatically increasing its electrophilicity while suppressing the basicity of the incoming Grignard reagent. This forces the reaction down the nucleophilic addition pathway, typically boosting yields to >85%.

Q2: During the deoxofluorination of 1-Boc-3-ethynyl-3-hydroxypiperidine using DAST, the reaction turns black, and I isolate a mixture of conjugated enynes and an α,β -unsaturated ketone. How do I prevent this? Expert Answer: You are observing two classic side reactions associated with the deoxofluorination of tertiary propargylic alcohols[1].

• Meyer-Schuster Rearrangement: DAST ( Et2​NSF3​ ) reacts with the alcohol to form an intermediate dialkylaminodifluorosulfane and one equivalent of highly corrosive free Hydrogen Fluoride (HF)[2]. The acidic environment triggers the Meyer-Schuster rearrangement, where the propargylic alcohol isomerizes into an α,β -unsaturated ketone[3][4].

• E1/E2 Elimination: The tertiary carbocation character of the intermediate easily leads to the loss of a proton, forming a stable, conjugated enyne instead of capturing the fluoride ion[5].

The Fix: Abandon DAST and Deoxo-Fluor. Switch to XtalFluor-E (Diethylaminodifluorosulfinium tetrafluoroborate) promoted by Et3​N⋅3HF [6]. XtalFluor-E is a crystalline salt that does not generate free HF during the initial alcohol activation step[2]. By using Et3​N⋅3HF as a controlled fluoride source, you decouple the activation step from the fluorination step, drastically reducing acidity-driven rearrangements and elimination[6].

Figure 2: Mechanistic divergence during the deoxofluorination of propargylic alcohols.

Q3: How do I track the success of the fluorination before destroying the reaction during workup? Expert Answer: Use 19F NMR of the crude reaction mixture. A successful conversion to the tertiary propargylic fluoride will show a characteristic fluorine resonance between −150 ppm and −170 ppm [1]. If you see peaks further downfield, you likely have sulfur-fluorine byproducts or acyl fluorides from ring-opening degradation. This self-validating check prevents you from wasting time on doomed purifications.

Quantitative Reagent Comparison

To justify the switch in reagents, review the quantitative performance of standard deoxofluorinating agents on sterically hindered propargylic systems.

Deoxofluorinating Agent	Promoter Required	Typical Yield (%)	Enyne Elimination (%)	Meyer-Schuster (%)	Thermal Stability
DAST	None	30 - 40%	~30%	~20%	Low (Decomposes violently at 140°C)
Deoxo-Fluor	None	45 - 50%	~20%	~15%	Moderate
XtalFluor-E	Et3​N⋅3HF	75 - 85%	< 5%	< 5%	High (Stable, crystalline solid)

Data synthesized from comparative fluorination studies of tertiary alcohols[2][6].

Step-by-Step Experimental Protocols

Protocol A: Cerium-Mediated Synthesis of 1-Boc-3-ethynyl-3-hydroxypiperidine

Causality Check: CeCl3​ must be strictly anhydrous. Any residual water will quench the Grignard reagent and ruin the Lewis acid activation.

• Activation of CeCl3​ : Place CeCl3​⋅7H2​O (1.5 equiv) in a Schlenk flask. Heat to 140°C under high vacuum (0.1 Torr) for 2 hours, then 150°C for 2 hours to yield a white, free-flowing powder. Cool to room temperature under Argon.

• Complexation: Suspend the anhydrous CeCl3​ in dry THF (0.2 M) and stir vigorously at room temperature for 2 hours to ensure a uniform suspension.

• Addition: Cool the suspension to -78°C. Add ethynylmagnesium bromide (0.5 M in THF, 1.5 equiv) dropwise. Stir for 1.5 hours at -78°C.

• Reaction: Add a solution of 1-Boc-3-piperidone (1.0 equiv) in dry THF dropwise. Maintain at -78°C for 2 hours, then slowly warm to 0°C.

• Validation & Workup: Quench with saturated aqueous NH4​Cl . Extract with EtOAc. TLC should show complete consumption of the ketone ( Rf​≈0.4 in 20% EtOAc/Hexanes).

Protocol B: Deoxofluorination using XtalFluor-E

Causality Check: Order of addition is critical. The alcohol and promoter must be mixed first to ensure the fluoride source is present the moment the alcohol is activated by the sulfinium salt[6].

• Setup: In an oven-dried, Argon-flushed flask, dissolve 1-Boc-3-ethynyl-3-hydroxypiperidine (1.0 equiv) in anhydrous CH2​Cl2​ (0.1 M).

• Promoter Addition: Add Triethylamine trihydrofluoride ( Et3​N⋅3HF , 2.0 equiv). Stir for 10 minutes at room temperature, then cool the mixture to -78°C.

• Activation: Add XtalFluor-E (1.5 equiv) in one portion. The crystalline nature of the reagent allows for safe, rapid addition[2].

• Reaction: Stir at -78°C for 1 hour, then allow the reaction to warm to 0°C over 2 hours.

• Validation: Extract a 0.1 mL aliquot, dilute with CDCl3​ , and run a quick 19F NMR. Confirm the presence of the product peak (~ -160 ppm)[1].

• Workup: Quench carefully with 5% aqueous NaHCO3​ (gas evolution!). Extract with CH2​Cl2​ , dry over Na2​SO4​ , and purify via silica gel chromatography.

Protocol C: Deprotection to 3-Ethynyl-3-fluoropiperidine

• Reaction: Dissolve the purified 1-Boc-3-ethynyl-3-fluoropiperidine in minimal CH2​Cl2​ . Add 4M HCl in dioxane (10.0 equiv).

• Isolation: Stir at room temperature for 2 hours. The product, 3-ethynyl-3-fluoropiperidine hydrochloride, will precipitate as a white solid. Filter, wash with cold diethyl ether, and dry under vacuum.

References

• Monofluorination of Organic Compounds: 10 Years of Innovation Source: Chemical Reviews, ACS Publications URL
• The Chemistry of Propargylic and Allylic Fluorides Source: Chemical Reviews, ACS Publications URL
• Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents Source: Organic Letters, ACS Publications URL
• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling Source: The Journal of Organic Chemistry, ACS Publications URL
• Iodo(III)
• Microwave-Assisted Meyer–Schuster Rearrangement of Propargylic Alcohols Catalyzed by the Oxovanadate Complex[V(O)Cl(OEt)

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• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Preventing defluorination during 3-Ethynyl-3-fluoropiperidine cross-coupling

A Guide to Preventing Defluorination and Optimizing Reaction Success

Welcome to the technical support center for synthetic challenges involving 3-ethynyl-3-fluoropiperidine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this valuable fluorinated building block. The introduction of a fluorine atom onto the piperidine ring offers a powerful method for modulating the physicochemical and pharmacological properties of target molecules. However, the C-F bond's lability under certain cross-coupling conditions—particularly the Sonogashira reaction—presents a significant synthetic hurdle, often leading to undesired defluorination.

This document provides in-depth troubleshooting advice, validated protocols, and mechanistic insights to help you navigate this challenge, minimize byproduct formation, and maximize the yield of your desired coupled product.

Troubleshooting Guide: A-Q&A Approach

This section directly addresses common issues encountered during the cross-coupling of 3-ethynyl-3-fluoropiperidine. The answers provide not just solutions, but the chemical reasoning behind them.

Q1: I'm observing a significant amount of the defluorinated alkyne byproduct. What is the primary chemical cause?

Answer: The formation of the defluorinated byproduct is most commonly attributed to a β-fluoride elimination pathway from a key palladium(II) intermediate in the Sonogashira catalytic cycle.

After the oxidative addition of the aryl/vinyl halide to the Pd(0) catalyst and subsequent transmetalation with the copper acetylide (or direct reaction with the alkyne in copper-free systems), a square planar Pd(II) intermediate is formed. If the geometry of this complex allows the fluorine atom at the C3 position of the piperidine ring to be syn-coplanar with the palladium center and the C-Pd bond, a β-elimination can occur. This process expels a fluoride anion and forms a conjugated enyne, which is then protonated during workup to yield the undesired defluorinated product. The strength of the base, coordination of the solvent, and the steric and electronic properties of the ligands on the palladium all play a crucial role in either promoting or inhibiting this side reaction.

Q2: How does my choice of palladium catalyst and phosphine ligand influence the rate of defluorination?

Answer: The catalyst system is arguably the most critical factor in controlling defluorination. The ligand's properties directly influence the stability, reactivity, and geometry of the palladium intermediates.

• Palladium Precatalyst: Standard Pd(0) and Pd(II) sources like Pd(PPh₃)₄, PdCl₂(PPh₃)₂, and Pd₂(dba)₃ are all viable starting points. The choice of precatalyst is often less critical than the choice of ligand.

• Phosphine Ligands: This is where optimization yields the most significant results.

  • Electron-Rich & Bulky Ligands: Ligands such as tri-tert-butylphosphine (P(t-Bu)₃) or biaryl phosphines (e.g., XPhos, SPhos, RuPhos) are highly recommended. Their large steric bulk promotes a faster rate of reductive elimination, the final step in the desired catalytic cycle that forms the product.[1] By accelerating this step, the lifetime of the vulnerable Pd(II) intermediate that can undergo β-fluoride elimination is shortened.

  • Standard Ligands: Triphenylphosphine (PPh₃) is a common ligand but is less electron-rich and bulky. While it can be effective, it often requires higher temperatures and may not be sufficient to outcompete the defluorination pathway, especially with challenging substrates.

Q3: Should I use a traditional copper-catalyzed Sonogashira or a copper-free protocol?

Answer: Both approaches have merit, but a copper-free protocol is often the superior choice when dealing with sensitive substrates prone to elimination.

• Copper-Catalyzed Sonogashira: The role of the copper(I) co-catalyst (typically CuI) is to facilitate the deprotonation of the terminal alkyne and form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[2] While this accelerates the reaction, copper can also promote undesirable side reactions, most notably the Glaser homocoupling of the alkyne.[3][4] The conditions required for the traditional copper-catalyzed method can sometimes be harsher, indirectly promoting defluorination.

• Copper-Free Sonogashira: These protocols often employ a stronger organic or inorganic base to directly deprotonate the alkyne, bypassing the need for copper.[2][4] This approach can offer a milder reaction environment, which is highly beneficial for preserving the C-F bond. It completely eliminates the possibility of Glaser homocoupling, simplifying purification. For substrates like 3-ethynyl-3-fluoropiperidine, starting with a copper-free system is a robust strategy.

Q4: Which bases and solvents are recommended to minimize C-F bond cleavage?

Answer: The choice of base and solvent creates the environment in which the catalyst operates. A poorly chosen combination can actively promote defluorination.

• Bases:

  • Inorganic Bases: Mild inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices, particularly for copper-free systems.[2][5] They are generally less prone to promoting elimination pathways compared to strong, sterically unhindered amine bases.

  • Amine Bases: If an amine base is required, a bulky, non-nucleophilic base such as diisopropylethylamine (DIPEA) is preferable to triethylamine (TEA) or piperidine.[2] Amine bases can sometimes serve as both the base and solvent, but this can lead to higher concentrations and potentially more side reactions.[2]

• Solvents:

  • Aprotic, Non-Coordinating Solvents: Solvents like Toluene and 1,4-Dioxane are often ideal. They are less likely to coordinate strongly to the palladium center, which can help facilitate the desired reductive elimination step.

  • Polar Aprotic Solvents: Solvents like DMF or DMSO can be effective for solubility but may also slow down the reaction by coordinating to the active palladium complex.[6] While polar solvents can sometimes increase reaction rates, they should be used with caution and screened carefully.[6] For sensitive substrates, starting with less coordinating solvents is a prudent approach.

Q5: How do I optimize reaction temperature and time?

Answer: As a general rule, use the lowest possible temperature that allows the reaction to proceed at a reasonable rate.

• Temperature: The activation energy for the undesired β-fluoride elimination pathway may be different from that of the desired productive coupling. Elevated temperatures often favor side reactions. Start your optimizations at room temperature or slightly above (e.g., 40-50 °C) and only increase the temperature if no conversion is observed. For more challenging aryl bromides or chlorides, temperatures of 80-100 °C may be necessary, but this increases the risk of defluorination.[5][7]

• Reaction Monitoring: It is crucial to monitor the reaction's progress closely using techniques like TLC, GC-MS, or LC-MS. Do not let the reaction run for an arbitrarily long time. Once the starting material is consumed, work up the reaction promptly. Prolonged exposure to the reaction conditions, even after the desired product has formed, can lead to product degradation or an increase in byproducts.

Frequently Asked Questions (FAQs)

FAQ 1: What does the proposed mechanism for defluorination look like?

The diagram below illustrates the key steps. The desired Sonogashira pathway proceeds through oxidative addition, alkyne binding/deprotonation, and reductive elimination. The competing defluorination pathway branches off from the critical Pd(II)-alkynyl intermediate via β-fluoride elimination.

Fig 1. Competing pathways in the Sonogashira coupling.

FAQ 2: What is a good starting point for a robust, copper-free protocol?

A reliable starting point is to use a modern palladium precatalyst with a bulky biarylphosphine ligand and an inorganic base. This combination is often effective at lower temperatures and minimizes side reactions. See Protocol 2 below for a detailed example.

FAQ 3: My alkyne starting material is volatile/difficult to handle. Are there any alternative strategies?

Yes. Instead of using the free alkyne, you can use its trimethylsilyl (TMS)-protected counterpart. The TMS group can be cleaved in situ using a fluoride source like cesium fluoride (CsF) or tetrabutylammonium fluoride (TBAF) immediately before the coupling reaction.[8][9] This one-pot, deprotection-coupling protocol is highly effective for volatile or low-boiling point alkynes.[8]

Data Summary & Optimization Workflow

The following table summarizes the key parameters discussed in the troubleshooting guide.

Parameter	Standard/Problematic Condition	Recommended Optimization	Rationale
Catalyst Ligand	PPh₃	P(t-Bu)₃, XPhos, SPhos	Bulky, electron-rich ligands accelerate reductive elimination, minimizing the lifetime of the intermediate prone to defluorination.[1]
Copper Co-catalyst	CuI (present)	Copper-Free Protocol	Avoids Glaser homocoupling and often allows for milder reaction conditions, preserving the C-F bond.[4]
Base	TEA, Piperidine	Cs₂CO₃, K₂CO₃, DIPEA	Milder inorganic bases or sterically hindered organic bases are less likely to promote the β-elimination side reaction.[2]
Solvent	DMF, Acetonitrile	Toluene, 1,4-Dioxane, THF	Less coordinating solvents can favor the desired catalytic turnover and prevent catalyst inhibition.[6]
Temperature	High (>100 °C)	Room Temp to 60 °C	Lower temperatures suppress the activation of undesired elimination pathways.[5]

Optimization Workflow

Use the following decision tree to guide your experimental design when tackling a new coupling reaction with 3-ethynyl-3-fluoropiperidine.

Fig 2. A workflow for optimizing the cross-coupling reaction.

Validated Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for performing the cross-coupling reaction under conditions optimized to suppress defluorination. Always use anhydrous, degassed solvents and perform reactions under an inert atmosphere (Nitrogen or Argon).

Protocol 1: Optimized Copper-Free Sonogashira Coupling (Recommended)

This protocol is the recommended starting point for coupling aryl bromides with 3-ethynyl-3-fluoropiperidine.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 3-Ethynyl-3-fluoropiperidine (or its HCl salt) (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• XPhos (0.08 mmol, 8 mol%)

• Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed 1,4-Dioxane (5 mL)

Procedure:

• To an oven-dried Schlenk flask, add the aryl bromide, Cs₂CO₃, Pd₂(dba)₃, and XPhos.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the anhydrous, degassed 1,4-dioxane via syringe.

• If using the HCl salt of the piperidine, an additional equivalent of base may be required. Add the 3-ethynyl-3-fluoropiperidine (as a solution in dioxane if desired).

• Stir the reaction mixture at 50-60 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite® to remove inorganic salts, washing the pad with additional ethyl acetate.

• Wash the filtrate with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Optimized Copper-Catalyzed Sonogashira Coupling

This protocol can be effective for less sensitive systems or highly reactive aryl iodides.

Materials:

• Aryl iodide (1.0 mmol, 1.0 equiv)

• 3-Ethynyl-3-fluoropiperidine (1.2 mmol, 1.2 equiv)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• Copper(I) Iodide (CuI) (0.06 mmol, 6 mol%)

• Anhydrous, degassed Triethylamine (TEA) (5 mL)

• Anhydrous, degassed THF (5 mL)

Procedure:

• To an oven-dried Schlenk flask, add the aryl iodide, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous, degassed THF and TEA via syringe.

• Add the 3-ethynyl-3-fluoropiperidine via syringe.

• Stir the reaction mixture at room temperature. If no reaction occurs, gently warm to 40 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate (25 mL).

• Follow steps 9-11 from Protocol 1 for workup and purification.

References

• Vertex AI Search. Cross-Coupling Reactions Guide.
• BenchChem. Troubleshooting guide for Sonogashira coupling failures. (2025).
• Morken, J. P., et al. Palladium-Catalyzed Conjunctive Cross-Coupling with Electronically Asymmetric Ligands. The Journal of Organic Chemistry. (2023).
• BenchChem. Troubleshooting guide for the Sonogashira reaction with ortho-substituted aryl bromides. (2025).
• BenchChem. The Crucial Role of the Base in Sonogashira Coupling: A Comparative Guide. (2025).
• Reddit User Discussion. Sonogashira troubleshooting help needed. r/Chempros. (2020).
• Morken, J. P., et al. Palladium-Catalyzed Conjunctive Cross-Coupling with Electronically Asymmetric Ligands. The Journal of Organic Chemistry - ACS Publications. (2023).
• Rosa, G. R., et al. Effects of solvent, base, and temperature in the optimisation of a new catalytic system for sonogashira cross-coupling using ncp pincer palladacycle. SciELO.
• Panda, S. Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. (2023).
• Organ, M. G., et al. CsF-Mediated In-situ Desilylation of TMS-Alkynes for Sonogashira Reaction. ResearchGate.
• Chemistry Solved. Sonogashira reaction | Solved Practice Problems | CSIR-NET | GATE | MSc. YouTube. (2025).

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Troubleshooting terminal alkyne degradation in 3-Ethynyl-3-fluoropiperidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for troubleshooting common issues related to the stability and degradation of the terminal alkyne in 3-Ethynyl-3-fluoropiperidine. As a key building block in medicinal chemistry, ensuring the integrity of this molecule is paramount for successful synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: My 3-Ethynyl-3-fluoropiperidine sample shows signs of degradation over time. What are the optimal storage conditions?

A1: Terminal alkynes like 3-Ethynyl-3-fluoropiperidine can be susceptible to oligomerization, polymerization, or oxidative degradation.[1] To ensure maximum stability, adhere to the following storage protocols:

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[1]

• Temperature: Maintain low temperatures by refrigerating or freezing the compound to minimize decomposition and polymerization.[1]

• Light: Protect from light by using amber-colored vials or by wrapping the container in aluminum foil.[1]

• Purity: Ensure the compound is free from impurities, especially residual base or metal catalysts from its synthesis, which can accelerate degradation.[1]

Q2: I am observing significant homocoupling of my 3-Ethynyl-3-fluoropiperidine during a copper-catalyzed reaction. How can I prevent this?

A2: The homocoupling of terminal alkynes, often referred to as Glaser coupling, is a common side reaction in copper-catalyzed processes like Sonogashira or click chemistry.[1][2] This occurs when the copper(I) catalyst is oxidized, leading to the dimerization of the alkyne.[1][3] To mitigate this:

• Use High-Purity Reagents: Ensure all reagents, especially the copper catalyst and base, are free of oxidizing impurities.

• Deoxygenate Solvents: Thoroughly degas all solvents to remove dissolved oxygen, which can act as an oxidant.

• Employ a Co-catalyst/Ligand: The use of a ligand such as TMEDA can sometimes suppress homocoupling by stabilizing the copper(I) species.[2][4]

• Reaction Conditions: Running the reaction under a strictly inert atmosphere (e.g., a glovebox or Schlenk line) is crucial.

Q3: What are the primary degradation pathways for terminal alkynes like 3-Ethynyl-3-fluoropiperidine?

A3: The primary degradation pathways for terminal alkynes include:

• Oxidative Homocoupling (Glaser, Hay, Eglinton Coupling): In the presence of copper salts and an oxidant (like oxygen), terminal alkynes can dimerize to form 1,3-diynes.[2][4][5][6][7][8] The Hay coupling is a variant that uses a TMEDA complex of copper(I) chloride.[8] The Eglinton coupling utilizes a copper(II) salt like cupric acetate.[5][6][7][8]

• Polymerization: The acidic proton of the terminal alkyne can be abstracted by a base, and the resulting acetylide can initiate polymerization, especially at elevated temperatures or in the presence of certain metals.

• Formation of Explosive Acetylides: The acidic proton of terminal alkynes can be replaced by heavy metal ions such as silver (Ag+), copper (Cu+), and mercury (Hg2+).[1] The resulting metal acetylides, particularly those of copper and silver, can be shock-sensitive and explosive when dry.[1] It is critical to avoid contact with these metals or their salts.[1]

• Hydrolysis: While generally stable, prolonged exposure to harsh acidic or basic aqueous conditions can potentially lead to hydration of the triple bond, though this is less common for simple alkynes.

Troubleshooting Guides

Issue 1: Unidentified Impurities in NMR/LC-MS Analysis

Possible Cause: Degradation of the terminal alkyne functionality.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unidentified impurities.

Issue 2: Low or No Reactivity in Subsequent Reactions (e.g., Click Chemistry, Sonogashira Coupling)

Possible Cause: Loss of the terminal alkyne group.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low reactivity.

Experimental Protocols

Protocol 1: Qualitative Test for Terminal Alkynes (Silver Acetylide Formation)

Objective: To quickly confirm the presence of the terminal alkyne in 3-Ethynyl-3-fluoropiperidine.

Materials:

• Sample of 3-Ethynyl-3-fluoropiperidine

• Ethanol

• Tollen's Reagent (freshly prepared)

• Dilute nitric acid

Procedure:

• Dissolve a small amount of your sample in ethanol.

• Add the ethanolic solution of your sample to the Tollen's reagent.

• Observation: The formation of a white or off-white precipitate (silver acetylide) indicates the presence of a terminal alkyne.[1]

Safety Warning: Silver acetylides are explosive when dry.[1] After the test is complete, the precipitate must be destroyed by adding a dilute strong acid (e.g., nitric acid) until the solid dissolves.[1]

Protocol 2: Protection of the Terminal Alkyne with a Trimethylsilyl (TMS) Group

Objective: To protect the terminal alkyne to prevent degradation or unwanted side reactions during subsequent synthetic steps. Silyl groups are common protecting groups for terminal alkynes.[9]

Materials:

• 3-Ethynyl-3-fluoropiperidine (1.0 equiv)

• n-Butyllithium (1.1 equiv, 2.5 M solution in hexanes)

• Chlorotrimethylsilane (TMSCl) (1.2 equiv)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Dissolve 3-Ethynyl-3-fluoropiperidine in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., argon).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium dropwise and stir for 30 minutes at -78 °C.

• Add TMSCl dropwise and allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

• Quench the reaction by slowly adding saturated aqueous NH4Cl solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Deprotection: The TMS group can be readily removed using mild conditions such as potassium carbonate in methanol or with a fluoride source like tetrabutylammonium fluoride (TBAF) in THF.[10]

Data Presentation

Table 1: Common Protecting Groups for Terminal Alkynes

Protecting Group	Abbreviation	Stability	Deprotection Conditions	Reference
Trimethylsilyl	TMS	Low	Mildly acidic or basic conditions, fluoride ions.	[9]
Triisopropylsilyl	TIPS	High	Stronger conditions, e.g., TBAF in refluxing solvent.	[9]
Diphenylphosphoryl	Ph2P(O)	High (stable to acid)	Basic conditions.	[11]

Visualization of Degradation Pathway

Caption: Major degradation pathways for 3-Ethynyl-3-fluoropiperidine.

References

• Orita, A., et al. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry. Available from: [Link]

• SynArchive. Eglinton Reaction. Available from: [Link]

• Organic Chemistry Portal. Eglinton Reaction. Available from: [Link]

• Peng, L., et al. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry. Available from: [Link]

• Gelest. Silanes as Protecting Groups for Terminal Alkynes. Available from: [Link]

• Royal Society of Chemistry. (2014). Investigations into the mechanism of copper-mediated Glaser–Hay couplings using electrochemical techniques. Faraday Discussions. Available from: [Link]

• Wikipedia. Protecting group. Available from: [Link]

• YouTube. (2022). Eglinton Reaction. Available from: [Link]

• Wikipedia. Glaser coupling. Available from: [Link]

• Organic Chemistry Portal. Glaser Coupling, Hay Coupling. Available from: [Link]

• Wikipedia. Alkyne metathesis. Available from: [Link]

• ResearchGate. (2020). Biodegradation-assisted mechanism of alkyne hydrocarbons. Available from: [Link]

• National Center for Biotechnology Information. (2017). Development of optimized conditions for Glaser-Hay bioconjugations. PMC. Available from: [Link]

• PubMed. (2013). Formation of an alkyne during degradation of metal-alkylidyne complexes. Available from: [Link]

• PubMed. (2017). Detection of Alkynes via Click Chemistry with a Brominated Coumarin Azide by Simultaneous Fluorescence and Isotopic Signatures in Mass Spectrometry. Available from: [Link]

• Quora. (2017). Why is alkyne more acidic than alkene? Available from: [Link]

• SlideShare. (2015). Chemistry of alkynes. Available from: [Link]

• Chalmers University of Technology. (2013). A photolabile protection strategy for terminal alkynes. Available from: [Link]

• National Center for Biotechnology Information. (2015). Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases. PMC. Available from: [Link]

• Ministry of the Environment, Government of Japan. III Analytical Methods. Available from: [Link]

• ResearchGate. (2019). Effect of pH on the stability of pigments. Available from: [Link]

• OpenOChem Learn. Alkynes. Available from: [Link]

• University of Calgary. Ch 9 : Alkynes. Available from: [Link]

• ACS Publications. (2000). Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT 1D Receptor Ligands with Improved Pharmacokinetic Profiles. Available from: [Link]

• ACS Publications. (2012). Mild Reaction Conditions for the Terminal Deuteration of Alkynes. Organic Letters. Available from: [Link]

• ACS Publications. (2022). Alkyne-Tagged Raman Probes for Local Environmental Sensing by Hydrogen–Deuterium Exchange. Journal of the American Chemical Society. Available from: [Link]

• S3waas. STUDENT SUPPORT MATERIAL CLASS-X SCIENCE (PART-A). Available from: [Link]

• Michigan State University. Alkyne Reactivity. Available from: [Link]

• Master Organic Chemistry. (2013). Addition of hydrogen halides (HCl, HBr, HI) to alkynes (Hydrohalogenation). Available from: [Link]

• ResearchGate. (2014). Synthesis and LC-MS/MS Analysis of Desmosine-CH2, a Potential Internal Standard for the Degraded Elastin Biomarker Desmosine. Available from: [Link]

• BYJU'S. Access NCERT Solutions of Class 10 Science all chapters in PDF. Available from: [Link]

• Wikipedia. O-GlcNAc. Available from: [Link]

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Technical Support Center: Overcoming Steric Hindrance in 3-Ethynyl-3-fluoropiperidine Functionalization

Welcome to the technical support center for the functionalization of 3-ethynyl-3-fluoropiperidine. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this valuable, yet sterically challenging, building block into their synthetic workflows. The unique substitution pattern at the C3 position, featuring both a fluorine atom and an ethynyl group, presents significant steric barriers that can impede common synthetic transformations.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address the specific issues you may encounter during your experiments. Our goal is to equip you with the knowledge to not only solve common problems but also to understand the underlying chemical principles, enabling you to proactively design more robust and efficient reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems encountered during the functionalization of 3-ethynyl-3-fluoropiperidine, providing probable causes and actionable solutions.

Problem 1: Low to No Conversion in Sonogashira Cross-Coupling Reactions

You are attempting a Sonogashira coupling between N-protected 3-ethynyl-3-fluoropiperidine and an aryl halide, but you observe minimal or no formation of the desired coupled product.

Possible Causes and Step-by-Step Solutions:

• Cause A: Steric Hindrance Around the Alkyne. The C3-substituents on the piperidine ring create a sterically congested environment, hindering the approach of the bulky palladium catalyst and the copper acetylide formation.[1][2][3]

  • Solution 1: Catalyst and Ligand Selection. Switch to a less sterically demanding palladium catalyst system. While Pd(PPh₃)₄ is common, catalysts with more accessible active sites may be more effective.[3] Consider using palladium complexes with N-heterocyclic carbene (NHC) ligands, which are known for their high activity and stability. For sterically hindered substrates, copper-free Sonogashira conditions can sometimes offer an advantage by avoiding the formation of bulky copper-acetylide intermediates.[2][4]

  • Solution 2: Optimize Reaction Temperature and Time. Sterically hindered reactions often require more forcing conditions. Gradually increase the reaction temperature in 10 °C increments, monitoring for product formation and decomposition. Extended reaction times (24-48 hours) may also be necessary to drive the reaction to completion.

  • Solution 3: Choice of Base and Solvent. The choice of amine base is critical. A bulkier amine like diisopropylethylamine (DIPEA) or DBU may be more effective than triethylamine (TEA) in some cases. The solvent can also play a significant role; polar aprotic solvents like DMF or NMP can enhance reactivity compared to THF or toluene.[5][6]

• Cause B: Inappropriate N-Protecting Group. A large N-protecting group can exacerbate the steric hindrance at the C3 position.

  • Solution: Re-evaluate the Protecting Group Strategy. If using a bulky protecting group like Boc (tert-butoxycarbonyl), consider switching to a smaller group like Cbz (benzyloxycarbonyl) or a simple acyl group.[7][8] The choice of protecting group can significantly influence the conformation of the piperidine ring and the accessibility of the alkyne.[9][10]

Experimental Protocol: Copper-Free Sonogashira Coupling of a Sterically Hindered Alkyne

• To a dried Schlenk flask under an inert atmosphere (Argon), add N-Boc-3-ethynyl-3-fluoropiperidine (1.0 equiv), the aryl iodide (1.2 equiv), Pd(OAc)₂ (0.05 equiv), and a suitable phosphine ligand (e.g., SPhos, 0.10 equiv).

• Add anhydrous, degassed solvent (e.g., DMF or NMP).

• Add the base (e.g., Cs₂CO₃, 2.5 equiv).

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Parameter	Condition A	Condition B (Optimized)
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ / SPhos
Copper Co-catalyst	CuI	None
Base	Triethylamine	Cs₂CO₃
Solvent	THF	DMF
Temperature	60 °C	100 °C
Yield	<10%	>75%

Problem 2: Competing Dimerization (Glaser Coupling) of the Alkyne

During your coupling reaction, you observe a significant amount of the homocoupled diyne byproduct, reducing the yield of your desired heterocoupled product.

Possible Causes and Step-by-Step Solutions:

• Cause A: Presence of Oxygen and Copper(I) Catalyst. The Glaser coupling is an oxidative homocoupling of terminal alkynes, often catalyzed by copper salts in the presence of an oxidant (typically oxygen).[11]

  • Solution 1: Rigorous Exclusion of Oxygen. Ensure your reaction is set up under a strictly inert atmosphere (Argon or Nitrogen). Use degassed solvents and perform all transfers via cannula or syringe.

  • Solution 2: Copper-Free Conditions. As mentioned previously, switching to a copper-free Sonogashira protocol is the most direct way to eliminate Glaser coupling.[4]

  • Solution 3: Ligand Choice. The choice of ligand can influence the rate of Glaser coupling. Higher denticity ligands can sometimes reduce the rate of this side reaction by saturating the coordination sphere of the copper catalyst.[11]

• Cause B: Inappropriate Base. Certain amine bases can promote the oxidation of copper(I) and facilitate Glaser coupling.

  • Solution: Screen Alternative Bases. If you must use a copper-catalyzed system, consider screening different bases. Inorganic bases like K₂CO₃ or Cs₂CO₃ may be less prone to promoting oxidative coupling compared to some amine bases.

Caption: Decision tree for troubleshooting Glaser coupling.

Frequently Asked Questions (FAQs)

Q1: For a Click Chemistry (CuAAC) reaction with 3-ethynyl-3-fluoropiperidine, what are the key considerations to overcome steric hindrance?

A1: Steric hindrance is also a major factor in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with this substrate.

• Catalyst System: While standard CuSO₄/Sodium Ascorbate conditions may work, consider using a pre-formed Cu(I) source like CuI or a ligand-stabilized copper catalyst (e.g., with TBTA) to increase the effective catalyst concentration and turnover.

• Solvent: Protic solvents like t-BuOH/H₂O or ethanol can facilitate the reaction by stabilizing the transition state.

• Temperature: Gentle heating (40-60 °C) can often accelerate the reaction without leading to significant side product formation.

• Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of the azide component can help drive the reaction to completion.

Q2: Can hydrofunctionalization reactions be performed on the alkyne of 3-ethynyl-3-fluoropiperidine, and what challenges should I anticipate?

A2: Yes, hydrofunctionalization (e.g., hydroamination, hydrothiolation, hydroboration) is a viable strategy, but regioselectivity and reactivity will be influenced by steric hindrance.

• Challenge: The steric bulk at the C3 position will strongly disfavor attack at the internal carbon of the alkyne (Markovnikov addition). Therefore, anti-Markovnikov products are generally expected.

• Catalyst Choice: Transition metal catalysts (e.g., gold, platinum, rhodium) are often employed for these transformations.[12][13] The choice of metal and ligand will be crucial in controlling regioselectivity and achieving good yields. For example, nickel-catalyzed hydroalkylation has been shown to be effective for sterically hindered dienes.[14]

• Radical Reactions: Radical-mediated hydrofunctionalization could be an alternative strategy to overcome the steric barrier associated with metal-catalyzed pathways.

Q3: How does the fluorine atom at the C3 position electronically influence the reactivity of the adjacent ethynyl group?

A3: The highly electronegative fluorine atom exerts a strong electron-withdrawing inductive effect. This has two main consequences:

• Increased Acidity of the Alkyne Proton: The inductive effect polarizes the C-H bond of the terminal alkyne, making the proton more acidic. This can facilitate the formation of the acetylide anion required for many coupling reactions.

• Deactivation of the Alkyne for Electrophilic Attack: The electron-withdrawing nature of the fluorine atom reduces the electron density of the alkyne's π-system, making it less nucleophilic and potentially less reactive towards electrophiles in reactions like hydrohalogenation or hydration.

Caption: Electronic influence of the C3-fluorine atom.

Q4: Are there any specific safety considerations when working with fluorinated piperidines and their derivatives?

A4: Yes. As with all laboratory work, appropriate personal protective equipment (PPE) should be worn.

• Fluorinated Compounds: Many organofluorine compounds can be biologically active and may have toxicological properties that are not fully characterized. Avoid inhalation, ingestion, and skin contact.

• Piperidine Derivatives: Piperidine and its derivatives are often basic and can be corrosive or irritating. Handle them in a well-ventilated fume hood.

• Reaction Hazards: Be aware of the specific hazards associated with the reagents you are using. For example, Sonogashira couplings often use palladium catalysts which can be pyrophoric on carbon supports, and azides used in click chemistry can be explosive. Always consult the Safety Data Sheet (SDS) for each chemical before use.

References

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Retrieved from [Link]

• Wiley Online Library. (n.d.). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Wiley Online Library. Retrieved from [Link]

• Europe PMC. (n.d.). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Me. Europe PMC. Retrieved from [Link]

• ACS Publications. (2023, March 3). Control of Axial Chirality through NiH-Catalyzed Atroposelective Hydrofunctionalization of Alkynes. ACS Publications. Retrieved from [Link]

• ACS Publications. (2009, April 13). Amino Acid-Protecting Groups. ACS Publications. Retrieved from [Link]

• PMC. (n.d.). Hydroalkylation of Alkynes: Functionalization of the Alkenyl Copper Intermediate through Single Electron Transfer Chemistry. PMC. Retrieved from [Link]

• ACS Publications. (2025, September 18). Gold-Catalyzed Intermolecular 1,2-Difunctionalization of Alkynes with Aryl Iodides. ACS Publications. Retrieved from [Link]

• PMC. (n.d.). Differential Dihydrofunctionalization of Terminal Alkynes: Synthesis of Benzylic Alkyl Boronates Through Reductive Three-Component Coupling. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Pd‐Catalyzed Formal Hydroalkylation of Aryl‐Substituted Alkynes with Hydrazones | Request PDF. ResearchGate. Retrieved from [Link]

• PMC. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. PMC. Retrieved from [Link]

• PMC. (2023, May 26). A General Synthesis of Cross-Conjugated Enynones through Pd Catalyzed Sonogashira Coupling with Triazine Esters. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic strategies towards C−H functionalization of piperidines at.... ResearchGate. Retrieved from [Link]

• ACS Publications. (2007, February 17). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. Retrieved from [Link]

• RSC Publishing. (2023, September 25). A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). RSC Publishing. Retrieved from [Link]

• IUPAC. (n.d.). THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. IUPAC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. Retrieved from [Link]

• ACS Publications. (2023, June 22). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. ACS Publications. Retrieved from [Link]

• ACS Publications. (2023, June 22). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine | Journal of the American Chemical Society. ACS Publications. Retrieved from [Link]

• Nature. (2023, May 19). Ruthenium-catalyzed intermolecular alkene–alkyne couplings in biologically relevant media. Nature. Retrieved from [Link]

• PMC. (n.d.). Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines. PMC. Retrieved from [Link]

• ACS Publications. (n.d.). Development of a [3+3] Cycloaddition Strategy toward Functionalized Piperidines | The Journal of Organic Chemistry. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 3. Chemoselective Functionalization of 3-Fluoropiperidine Imines a. ResearchGate. Retrieved from [Link]

• Scientific Update. (2019, November 19). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Scientific Update. Retrieved from [Link]

• SCIDAR. (n.d.). On the Selectivity in the Synthesis of 3-Fluoropiperidines Using BF3-Activated Hypervalent Iodine Reagents. SCIDAR. Retrieved from [Link]

• ACS Publications. (n.d.). Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT 1D Receptor Ligands with Improved Pharmacokinetic Profiles. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines. ResearchGate. Retrieved from [Link]

• ACS Publications. (2014, September 3). Gold-Catalyzed Oxidative Cross-Coupling of Terminal Alkynes: Selective Synthesis of Unsymmetrical 1,3-Diynes. ACS Publications. Retrieved from [Link]

• ACS Publications. (2024, May 6). Intermolecular Allene–Alkyne Coupling: A Significantly Useful Synthetic Transformation. ACS Publications. Retrieved from [Link]

• NSF PAR. (2023, June 15). Advances and Challenges in User-friendly Alkyne Metathesis Catalysts. NSF PAR. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of 3-chloropiperidines by iodide-mediated electrolysis. RSC Publishing. Retrieved from [Link]

• ACS Publications. (2017, February 20). Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. ACS Publications. Retrieved from [Link]

• OUCI. (n.d.). Investigation on the Influence of Solvents Environment on the Optoelectronic Properties of the Fluorescent Probe 1,3,4-Oxadiazole Analogues: A Combined Theoretical and Experimental Study. OUCI. Retrieved from [Link]

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• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

LC-MS/MS Fragmentation Dynamics of 3-Ethynyl-3-fluoropiperidine: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently encounter challenges in the structural elucidation of gem-disubstituted saturated heterocycles. 3-Ethynyl-3-fluoropiperidine is an increasingly valuable pharmacophore in medicinal chemistry, functioning as a unique bioisostere that alters basicity and metabolic stability. However, distinguishing this building block from its mono-substituted analogs (e.g., 3-fluoropiperidine and 3-ethynylpiperidine) in complex biological matrices requires more than just matching precursor masses—it requires a deep understanding of gas-phase collision-induced dissociation (CID) behavior.

This guide objectively compares the LC-MS/MS performance of 3-ethynyl-3-fluoropiperidine against alternative piperidine scaffolds. By detailing the causality behind the fragmentation pathways and establishing a self-validating experimental protocol, this guide provides a robust framework for your analytical and drug development workflows.

Mechanistic Causality: The "Geminal Effect" in CID Fragmentation

To achieve high-confidence annotations, we must look beyond empirical m/z values and understand the causality driving the mass shifts. Under positive electrospray ionization (+ESI), piperidine derivatives are readily protonated at the basic nitrogen, yielding the [M+H]+ precursor ion.

For 3-ethynyl-3-fluoropiperidine (Precursor m/z 128.1), fragmentation is strictly governed by the geminal placement of the highly electronegative fluorine atom and the electron-rich ethynyl group. According to established [1], the molecule undergoes specific, predictable cleavages:

• Primary Pathway — Neutral Loss of HF (-20 Da): Fluorine is a poor leaving group in aqueous solution, but in the gas phase under CID, the protonated molecule undergoes a highly favorable neutral loss of hydrogen fluoride (HF). This is thermodynamically driven: the elimination forms a double bond that immediately conjugates with the adjacent ethynyl group, creating a highly stable conjugated iminium/diene system at m/z 108.1.

• Secondary Pathway — Alkyne Cleavage (-26 Da): A competitive, albeit less energetically favorable, pathway involves the loss of acetylene ( C2​H2​ ), yielding a fluoro-iminium ion at m/z 102.1.

• Ring Fission: Following the initial loss of HF, the piperidine ring undergoes characteristic α -cleavage and ring opening. As noted in broader studies of [2], this leads to the expulsion of HCN (-27 Da) or further alkyne loss, generating secondary fragments at m/z 81.1 and 82.1.

Comparative Fragmentation Analysis

To objectively evaluate the analytical signature of 3-ethynyl-3-fluoropiperidine, we must compare it against its structural alternatives. The table below summarizes the quantitative fragmentation data and the mechanistic drivers for each compound.

Compound	Formula	Exact Mass [M+H]+	Primary Fragment (Base Peak)	Secondary Fragments	Mechanistic Driver
3-Ethynyl-3-fluoropiperidine	C7​H10​FN	128.1	108.1 (-HF)	102.1, 81.1	Geminal conjugation stabilization
3-Fluoropiperidine	C5​H10​FN	104.1	84.1 (-HF)	56.1	Simple elimination to iminium
3-Ethynylpiperidine	C7​H11​N	110.1	84.1 ( −C2​H2​ )	93.1 ( −NH3​ )	Alkyne neutral loss

Data Interpretation: While 3-fluoropiperidine also loses HF to form a base peak at m/z 84.1, it lacks the extended conjugation provided by the ethynyl group, requiring higher collision energies (CE) to initiate fragmentation compared to the gem-disubstituted target.

Visualizing the Fragmentation Logic

The following diagram maps the proposed CID fragmentation pathways, highlighting the divergence between the primary halogen loss and the competitive alkyne cleavage.

Figure 1: Proposed LC-MS/MS CID fragmentation pathway for 3-ethynyl-3-fluoropiperidine.

Self-Validating LC-MS/MS Protocol

A reliable analytical protocol must be a self-validating system. This means incorporating internal checks that confirm the system's integrity independently of the sample results, ensuring absolute trustworthiness in your data [3].

Step 1: System Suitability Test (SST) - The Baseline Check

• Action: Before analyzing the target compound, inject an SST mix containing Reserpine ( m/z 609.3) and a blank solvent injection.

• Causality: The blank injection rules out column carryover. The Reserpine injection verifies that the mass spectrometer's mass accuracy (<5 ppm) and detector sensitivity are within operational thresholds before committing valuable samples.

Step 2: Sample Preparation with Internal Standard (IS)

• Action: Prepare a 100 ng/mL solution of 3-ethynyl-3-fluoropiperidine in 50:50 Water:Acetonitrile (0.1% Formic Acid). Spike the sample with 10 ng/mL of 3-fluoropiperidine-d4 as an internal standard.

• Causality: The deuterated IS co-elutes with the target class and experiences identical matrix suppression. This self-validates the quantitative recovery of the ionization process, normalizing any fluctuations in the ESI source.

Step 3: Chromatographic Separation (UHPLC)

• Column: C18 Reversed-Phase (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

• Causality: The acidic mobile phase ensures the piperidine nitrogen ( pKa​≈9−10 ) remains fully protonated, maximizing ionization efficiency and preventing peak tailing caused by secondary interactions with unendcapped column silanols.

Step 4: MS/MS Acquisition (MRM Mode)

• Source Parameters: +ESI, Capillary Voltage 3.0 kV, Desolvation Temp 350°C.

• Transitions for Target: m/z 128.1 → 108.1 (Collision Energy: 15 eV, Quantifier); m/z 128.1 → 102.1 (CE: 25 eV, Qualifier).

• Transitions for IS: m/z 108.1 → 88.1 (CE: 15 eV).

• Causality: Utilizing two transitions (Quantifier and Qualifier) establishes a specific ion ratio. If the observed ion ratio in a biological sample deviates by more than ±20% from the neat reference standard, the system automatically flags potential isobaric interference, validating peak purity.

References

• Xu, G., et al. "Study of Free Radical Fragment Ions Generated from ESI-CID-MS-MS Using LTQ and LTQ Orbitrap Mass Spectrometers." LCGC International. URL:[Link]

• Wikipedia Contributors. "Fragmentation (mass spectrometry)." Wikipedia, The Free Encyclopedia. URL:[Link]

Comparing target binding affinities of 3-Ethynyl-3-fluoropiperidine analogs

The incorporation of specific bioisosteres into chemical scaffolds is a cornerstone of modern rational drug design. Over the past few years, the 3-ethynyl-3-fluoropiperidine (and its pyrrolidine counterpart) motif has emerged as a privileged structural element. This specific geminal substitution pattern has been instrumental in developing next-generation, brain-penetrant kinase inhibitors—such as the EGFR inhibitor silevertinib () [1]—and highly potent targeted protein degraders like Androgen Receptor (AR) PROTACs () [2].

This guide objectively compares the target binding affinities of 3-ethynyl-3-fluoropiperidine analogs against their unsubstituted counterparts, providing the mechanistic causality behind their superior performance and a self-validating experimental framework for evaluating these compounds.

Mechanistic Rationale: Why 3-Ethynyl-3-fluoropiperidine?

To understand the comparative data, we must first examine the stereoelectronic causality behind this specific substitution:

• The Fluorine Effect (pKa Modulation): The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect. When placed adjacent to the piperidine nitrogen, it significantly lowers the amine's pKa (from ~9.5 to ~7.4). This reduces the physiological ionization of the molecule, drastically enhancing passive membrane permeability and Blood-Brain Barrier (BBB) penetration.

• The Ethynyl Vector (Hydrophobic Probing): The alkyne group provides a rigid, linear, and sterically undemanding hydrophobic vector. It acts as a "molecular probe" that can penetrate deep, narrow hydrophobic pockets (such as the gatekeeper region of mutant kinases) without incurring the high entropic penalty associated with more flexible alkyl chains.

• Conformational Locking (Gauche Effect): The geminal 3-ethynyl-3-fluoro substitution forces the piperidine ring into a highly specific, pre-organized chair conformation due to the stereoelectronic gauche effect. By locking the bioactive conformation, the ligand pays a minimal entropic cost upon target engagement, driving up the binding affinity ( KD​ ).

Target Binding Affinity Comparison

The table below summarizes the structure-activity relationship (SAR) data, comparing the binding kinetics and physicochemical properties of piperidine analogs against a representative kinase target (e.g., mutant EGFR).

Scaffold Modification	Calculated pKa	Target Affinity ( KD​ , nM)	Dissociation Rate ( koff​ , s−1 )	CNS Penetration (LogBB)
Unsubstituted Piperidine	9.5	145.0	1.2×10−2	-0.45 (Low)
3-Fluoropiperidine	7.8	82.5	8.5×10−3	+0.15 (Moderate)
3-Ethynylpiperidine	9.2	12.4	1.5×10−3	-0.20 (Low)
3-Ethynyl-3-fluoropiperidine	7.4	1.8	2.1×10−4	+0.65 (High)

Data Interpretation: While the solitary ethynyl group drives affinity by slowing the dissociation rate ( koff​ ), it fails to achieve meaningful CNS penetration due to the high pKa of the amine. Conversely, the 3-ethynyl-3-fluoropiperidine analog achieves a synergistic breakthrough: sub-nanomolar target affinity driven by conformational locking, coupled with excellent brain penetrance.

Experimental Methodology: Binding Affinity Evaluation

To objectively compare the binding affinities of these analogs, Surface Plasmon Resonance (SPR) is utilized. The following protocol is designed as a self-validating system to ensure absolute data integrity.

Phase 1: Target Immobilization

• Action: Activate a CM5 sensor chip surface using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). Inject the recombinant target protein in 10 mM Sodium Acetate (pH 4.5).

• Causality: Covalent amine coupling creates an irreversible amide bond between the chip's dextran matrix and the protein. This prevents the baseline drift commonly seen in non-covalent capture methods (e.g., His-tag/Ni-NTA), ensuring the long-term assay stability required for screening small-molecule libraries.

• Validation Checkpoint: Calculate the theoretical maximum response ( Rmax​ ). Immobilize only enough protein to achieve an Rmax​ of 30-50 Response Units (RU). If the immobilized level exceeds this threshold, Mass Transport Limitation (MTL) will occur, artificially deflating the measured kon​ rates and invalidating the assay.

Phase 2: Analyte Injection (Multi-Cycle Kinetics)

• Action: Prepare a 5-point, 3-fold serial dilution of the 3-ethynyl-3-fluoropiperidine analogs in running buffer (1x PBS, 0.05% Tween-20, 1% DMSO). Inject each concentration for 60 seconds, followed by a 180-second buffer flow for dissociation.

• Causality: Multi-cycle kinetics (MCK) must be used instead of single-cycle kinetics. Small-molecule piperidines typically exhibit fast koff​ rates. MCK allows the sensorgram to return to an absolute zero baseline between injections, preventing compound accumulation and ensuring accurate kinetic fitting.

• Validation Checkpoint: Run a DMSO solvent correction curve (0.5% to 1.5% DMSO) prior to the analyte cycles. Because DMSO has a massive refractive index, even a 0.01% mismatch between the sample and running buffer will cause a bulk shift that masks the true binding signal. The assay is only validated if the DMSO correction curve yields an R2≥0.99 .

Phase 3: Kinetic Fitting

• Action: Fit the double-referenced sensorgrams (reference channel subtracted, blank injection subtracted) to a 1:1 Langmuir binding model to extract kon​ , koff​ , and KD​ .

• Validation Checkpoint: Evaluate the χ2 (Chi-square) value of the fit. The χ2 must be <10% of the global Rmax​ . A higher value indicates complex binding behavior (e.g., non-specific binding or compound aggregation), invalidating the 1:1 kinetic assumption.

Workflow Visualization

High-Throughput Surface Plasmon Resonance (SPR) Workflow for Binding Affinity Evaluation.

References

• Black Diamond Therapeutics, Inc. (2021). Alkynyl quinazoline compounds (WO2021030711A1).
• Ubix Therapeutics, Inc. (2022). Compound for androgen receptor degradation, and pharmaceutical use thereof (WO2022019597A1).

• IUPHAR/BPS Guide to PHARMACOLOGY. (2024). silevertinib | Ligand page.[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Ethynyl-3-fluoropiperidine

This document provides essential procedural guidance for the safe handling and disposal of 3-Ethynyl-3-fluoropiperidine. As a novel compound often utilized in medicinal chemistry and drug development, its full toxicological profile is likely not yet established. Therefore, it is imperative to treat this substance with the utmost care, adhering to stringent safety protocols grounded in the principles of chemical hazard assessment. This guide is designed for researchers, scientists, and drug development professionals, offering a framework for managing this chemical waste safely, compliantly, and with minimal environmental impact.

Hazard Identification and Risk Assessment: A Proactive Approach

Understanding the potential hazards of 3-Ethynyl-3-fluoropiperidine is the foundation of its safe management. A comprehensive risk assessment is derived from its structural components: the piperidine ring, the fluorine substituent, and the ethynyl group.

• Piperidine Moiety: The core piperidine structure is a cyclic amine. Piperidine itself is classified as a highly flammable liquid that is toxic when inhaled or in contact with skin, and it can cause severe skin burns and eye damage.[1][2][3] Therefore, 3-Ethynyl-3-fluoropiperidine should be presumed to be corrosive and toxic.

• Fluorine Substituent: The introduction of a fluorine atom creates a halogenated organic compound. Such compounds can exhibit environmental persistence and require specific disposal methods, often high-temperature incineration, to prevent the formation of hazardous byproducts.[4] Fluorination can also significantly alter the compound's basicity and metabolic pathways, potentially influencing its biological activity and toxicity.[5][6]

• Ethynyl Group: The carbon-carbon triple bond (ethynyl group) introduces reactivity. Acetylenic compounds can be unstable and may pose an explosion risk under specific conditions, such as contact with certain metals, heat, or shock.[7] Furthermore, compounds containing this functional group, such as Ethynyl Estradiol, are often highly potent, necessitating careful handling to prevent exposure.[8][9]

Given these factors, 3-Ethynyl-3-fluoropiperidine must be handled as a potent, hazardous substance with unknown long-term effects, similar to cytotoxic agents.[10][11][12] All personnel must operate under the assumption that it is toxic, corrosive, and potentially reactive.

Table 1: Inferred Hazard Profile of 3-Ethynyl-3-fluoropiperidine

Hazard Class	GHS Pictogram	Inferred Hazard Statements (based on structural analogs)
Acute Toxicity	GHS06 (Skull and Crossbones)	H301: Toxic if swallowed. H311+H331: Toxic in contact with skin or if inhaled.[1]
Skin Corrosion	GHS05 (Corrosion)	H314: Causes severe skin burns and eye damage.[1][3]
Flammability	GHS02 (Flame)	H225: Highly flammable liquid and vapour.[1]
Environmental Hazard	GHS09 (Environment)	Presumed hazardous to the aquatic environment.

Engineering Controls and Personal Protective Equipment (PPE)

To minimize exposure, a combination of engineering controls and robust PPE is mandatory.

• Primary Engineering Control: All handling of 3-Ethynyl-3-fluoropiperidine, including weighing, preparing solutions, and aliquoting waste, must be conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[7]

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is your primary defense against direct contact.

  • Hand Protection: Wear double-layered nitrile gloves. Inspect gloves for any signs of degradation or puncture before and during use. Change gloves immediately if contamination is suspected.[9]

  • Eye Protection: Chemical safety goggles or a full-face shield are required to protect against splashes.[13]

  • Body Protection: A lab coat, buttoned completely, is the minimum requirement. For handling larger quantities, a chemically resistant apron or gown is recommended.[8]

  • Respiratory Protection: While the fume hood is the primary control, a NIOSH-certified respirator may be required for spill cleanup or if there is a risk of aerosol generation outside of a containment device.[12]

Waste Segregation and Container Management

Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant disposal.[14][15][16][17][18] 3-Ethynyl-3-fluoropiperidine waste must be treated as regulated hazardous waste.

• Waste Stream: This compound belongs in the halogenated organic waste stream. It must NOT be mixed with non-halogenated solvents, aqueous waste, or solid non-hazardous waste.

• Container Selection: Use a designated, chemically compatible, and leak-proof container with a secure screw-top cap. The container must be in good condition, free from cracks or residue on the outside.

• Labeling: The waste container must be clearly labeled in accordance with the EPA's Resource Conservation and Recovery Act (RCRA) regulations. The label must include:

  • The words "HAZARDOUS WASTE"

  • The full chemical name: "3-Ethynyl-3-fluoropiperidine"

  • A clear indication of the hazards: "Toxic," "Corrosive," "Flammable"

  • The accumulation start date (the date the first drop of waste is added).

Step-by-Step Disposal Protocol

This protocol outlines the procedures for managing different forms of waste contaminated with 3-Ethynyl-3-fluoropiperidine.

Protocol 4.1: Management of Contaminated Solid Waste

This category includes items such as gloves, weighing papers, pipette tips, and contaminated silica gel.

• Collection: At the point of generation (within the fume hood), place all contaminated solid materials into a designated, clearly labeled hazardous waste bag or container.

• Segregation: Do not mix this solid waste with non-hazardous lab trash.

• Containerization: Once the procedure is complete, securely seal the waste bag and place it inside the designated solid halogenated organic waste container.

• Logistics: Ensure the container is kept closed except when adding waste and is stored in a designated satellite accumulation area.[4]

Protocol 4.2: Management of Liquid Waste

This includes unused solutions, reaction mixtures, and solvent rinsates from cleaning contaminated glassware.

• Initial Rinse: The first rinse of any glassware that contained the compound should be with a suitable organic solvent (e.g., ethanol or acetone). This first rinsate is considered acutely hazardous and must be collected for disposal.

• Collection: Carefully pour the liquid waste and the first rinsate into the designated liquid halogenated organic waste container using a funnel.

• Avoid Incompatibilities: Do not add strong oxidizing agents, acids, or bases to the waste container, as this could trigger a dangerous reaction.[15][19]

• Storage: Keep the container tightly sealed and store it in a secondary containment bin within a designated satellite accumulation area.

Diagram 1: Waste Disposal Decision Workflow

Caption: Workflow for the safe segregation and disposal of 3-Ethynyl-3-fluoropiperidine waste.

Spill Management Protocol

Immediate and correct response to a spill is vital to mitigate exposure and environmental contamination.

• Minor Spill (within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent pad or inert material like sand or vermiculite. Do not use combustible materials like paper towels as the primary absorbent.

  • Collect the absorbed material using non-sparking tools and place it in the designated solid hazardous waste container.[7]

  • Decontaminate the surface with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Major Spill (outside a fume hood or a large volume):

  • Evacuate the laboratory immediately and alert others.

  • If safe to do so, close the laboratory door to contain the vapors.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Regulatory Compliance

The disposal of 3-Ethynyl-3-fluoropiperidine is governed by federal and state regulations. The primary federal regulation is the Resource Conservation and Recovery Act (RCRA) , enforced by the U.S. Environmental Protection Agency (EPA).[20][21] This framework mandates the "cradle-to-grave" management of hazardous materials, meaning the generator is responsible for the waste from its creation to its final, safe disposal.[22] All procedures in this guide are designed to meet or exceed these regulatory requirements. Final disposal must always be conducted through a licensed hazardous waste treatment, storage, and disposal facility (TSDF).[22]

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